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Compound of Interest

Compound Name: 1-Bromo-4-pentylbenzene

Cat. No.: B053511

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
1-Bromo-4-pentylbenzene (CAS No. 51554-95-1), a versatile intermediate in various
industrial applications, including the synthesis of liquid crystal monomers and pharmaceutical
raw materials.[1] Adherence to these protocols is critical to ensure personnel safety and
environmental protection.

Immediate Safety and Hazard Information

1-Bromo-4-pentylbenzene is a combustible liquid that can cause skin and serious eye
irritation.[2] In some cases, it may cause serious eye damage.[3] It is also very toxic to aquatic
life with long-lasting effects.[3]

Emergency Procedures:

o Eye Contact: Immediately rinse cautiously with water for several minutes.[2] Remove contact
lenses if present and easy to do. Continue rinsing.[2] If eye irritation persists, seek medical
advice/attention.[2]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of water.[2] If skin irritation occurs, get medical advice/attention.
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 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, call a POISON CENTER or doctor.

 Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or
doctor.

» Fire: In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[2]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 1-Bromo-4-pentylbenzene.
The following PPE is mandatory:

PPE Category Specification

Eye and Face Chemical safety goggles or a full-face shield.

Chemical-resistant gloves (e.qg., Nitrile rubber,
Hand Neoprene). Inspect gloves for integrity before

each use.

Laboratory coat. For tasks with a significant
Body splash risk, a chemical-resistant apron is

required.

Work in a well-ventilated area, preferably a
Respirat chemical fume hood. If ventilation is inadequate
espirator
P Y or for spill cleanup, use a NIOSH-approved

respirator with an organic vapor cartridge.

Operational Plan: Step-by-Step Handling Protocol

e Preparation:
o Ensure a chemical fume hood is operational and accessible.
o Verify that an eyewash station and safety shower are in close proximity and unobstructed.

o Assemble all necessary equipment and reagents before starting the procedure.
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o Don the appropriate PPE as specified in the table above.

e Handling:

[e]

Dispense 1-Bromo-4-pentylbenzene carefully, avoiding splashes and the generation of
aerosols.

o Keep the container tightly closed when not in use.
o Ground/bond the container and receiving equipment to prevent static discharge.
o Use only non-sparking tools.

o Avoid contact with heat, sparks, open flames, and hot surfaces.[2] No smoking in the
handling area.[2]

e Spill Management:
o In case of a small spill, absorb it with an inert material such as sand, earth, or vermiculite.
o Collect the absorbed material into a suitable, labeled container for disposal.

o For larger spills, evacuate the area and contact the appropriate emergency response
team.

Disposal Plan

As a halogenated aromatic hydrocarbon, 1-Bromo-4-pentylbenzene must be disposed of as
hazardous waste.

o Waste Collection:

o Collect all waste containing 1-Bromo-4-pentylbenzene, including contaminated materials
like gloves and absorbent pads, in a dedicated, clearly labeled, and sealed container.

o The container should be labeled as "Halogenated Organic Waste."

o Storage:
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o Store the waste container in a cool, well-ventilated area, away from incompatible

materials.

e Disposal:

o Dispose of the hazardous waste through a licensed environmental waste management

company.

o Incineration is a common and effective disposal method for halogenated organic

compounds.

o Do not dispose of 1-Bromo-4-pentylbenzene down the drain or in general waste.

Quantitative Data Summary

Property

Value

Molecular Formula

Ci11H1sBr

Molecular Weight 227.14 g/mol [1][2]

Appearance Colorless to light yellow clear liquid[1][2]
Boiling Point 261.8 °C at 760 mmHg[1]

Density Approximately 1.2 g/cm3[1]

Flash Point 89 °C

Solubility Soluble in organic solvents[1]

Occupational Exposure Limits

No specific OELs (TWA, STEL) established.
Handle with caution and use appropriate

engineering controls.

Safe Handling Workflow

Caption: A logical workflow for the safe handling of 1-Bromo-4-pentylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-bromo-4-pentylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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